2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C19H19N3OS/c1-14-10-15(2)12-17(11-14)22-9-8-20-19(22)24-13-18(23)21-16-6-4-3-5-7-16/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key: FPOARTKSESRDEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CN=C2SCC(=O)NC3=CC=CC=C3)C
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the coupling of the imidazole ring with the phenyl group, possibly through a Suzuki-Miyaura cross-coupling reaction. This reaction is widely used for forming carbon-carbon bonds under mild conditions.

Scientific Research Applications

Synthesis and Anticancer Activities

Compounds closely related to "2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide" have been synthesized and investigated for their potential anticancer activities. Derivatives of 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide were synthesized and demonstrated reasonable anticancer activity against various cancer types, especially melanoma-type cell lines (Duran & Demirayak, 2012).

pKa Determination and Drug Precursor Synthesis

These derivatives were also the focus of studies aiming to determine their acidity constants (pKa). It was found that the first protonation of these compounds occurs on the nitrogen at the imidazole ring, indicating their potential as drug precursors (Duran & Canbaz, 2013).

Biological and Pharmacological Applications

Anticonvulsant Activity

Some derivatives, including omega-(1H-imidazol-1-yl)-N-phenylacetamide and propionamide, were synthesized and evaluated for their anticonvulsant activities. The derivatives bearing 2-isopropyl and 2,6-dimethyl substituents on the N-phenyl ring showed promising results in maximal electroshock tests (Soyer et al., 2004).

Antibacterial and Antifungal Agents

Derivatives like 2-[substituted-(1H-benzo[d]imidazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide were synthesized and evaluated for their antibacterial activity, showing significant results. Such derivatives can be potential candidates for developing new antibacterial agents (Ramalingam et al., 2019).

β-Secretase (BACE-1) Inhibitors

A series of 2-substituted-thio-N-(4-substituted-thiazol/1H-imidazol-2-yl)acetamide derivatives were developed as β-secretase (BACE-1) inhibitors. These compounds were evaluated for their affinity towards BACE-1, blood-brain barrier permeability, and cytotoxicity, with certain analogs showing potent inhibition and desirable pharmacokinetic properties (Yan et al., 2017).